Cas no 101979-45-7 ((S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone)

• Product Name: (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone
• CAS No: 101979-45-7
• MF: C₈H₁₃NOS₂
• MW: 203.324919462204
• MDL: MFCD19442820
• CID: 1066594
• PubChem ID: 11745745
• Update Time: 2025-06-08

(S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone
• (R)-1-(4-ISOPROPYL-2-THIOXOTHIAZOLIDIN-3-YL)ETHANONE
• 1-[(4S)-4-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanone
• 1-[(4S)-4-(1-Methylethyl)-2-thioxo-3-thiazolidinyl]-ethanone
• (S)-3-Acetyl-4-isopropylthiazolidine-2-thione
• Ethanone, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-
• AS-79952
• 1-[(4S)-4-isopropyl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanone
• CS-0097414
• SCHEMBL16442130
• 1-[(4S)-4-(Propan-2-yl)-2-sulfanylidene-1,3-thiazolidin-3-yl]ethan-1-one
• (S)-1-(4-ISOPROPYL-2-THIOXOTHIAZOLIDIN-3-YL)ETHAN-1-ONE
• DTXSID00471716
• 101979-45-7

• MDL： MFCD19442820
• Inchi： 1S/C8H13NOS2/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3/t7-/m1/s1
• InChI Key： CYDMQPSVCPSMSG-SSDOTTSWSA-N
• SMILES： S1C(N(C(C)=O)[C@H](C1)C(C)C)=S

Computed Properties

• Exact Mass: 203.04399
• Monoisotopic Mass: 203.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67-68 ºC (dichloromethane )
• Boiling Point: 279.6±23.0 ºC (760 Torr),
• Flash Point: 122.9±22.6 ºC,
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone

Recent Advances in the Study of (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 101979-45-7)

The compound (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 101979-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone as a key intermediate in the synthesis of novel thiazolidinone derivatives. These derivatives have shown promising activity against a variety of biological targets, including enzymes involved in inflammatory pathways and microbial infections. The stereospecificity of the (S)-enantiomer has been particularly emphasized, as it appears to enhance the compound's binding affinity and selectivity towards its targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone exhibits potent inhibitory effects against the enzyme dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapy. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, revealing a strong interaction with the active site of DPP-4. These findings suggest potential applications in the development of new antidiabetic agents.

Another area of interest is the compound's antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for designing new antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone. A 2022 paper in Organic Process Research & Development detailed a scalable and enantioselective synthesis route, which improved yield and purity while reducing environmental impact. This development is critical for facilitating further research and potential industrial applications of the compound.

In conclusion, (S)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 101979-45-7) represents a versatile and promising compound in the realm of medicinal chemistry. Its diverse biological activities and the recent progress in its synthesis underscore its potential as a lead compound for the development of new therapeutic agents. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.